Cas no 96452-50-5 (tert-butyl 2-oxo-1,2-dihydropyridine-1-carboxylate)

tert-butyl 2-oxo-1,2-dihydropyridine-1-carboxylate structure
96452-50-5 structure
Product Name:tert-butyl 2-oxo-1,2-dihydropyridine-1-carboxylate
CAS No:96452-50-5
MF:C10H13NO3
MW:195.215122938156
MDL:MFCD24472687
CID:4359632
PubChem ID:86123196
Update Time:2025-04-24

tert-butyl 2-oxo-1,2-dihydropyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1(2H)-Pyridinecarboxylic acid, 2-oxo-, 1,1-dimethylethyl ester
    • tert-butyl 2-oxo-1,2-dihydropyridine-1-carboxylate
    • AKOS033980128
    • N-Boc pyridone
    • WDA45250
    • Z1508734974
    • tert-butyl2-oxo-1,2-dihydropyridine-1-carboxylate
    • 96452-50-5
    • EN300-317969
    • tert-butyl 2-oxopyridine-1-carboxylate
    • RKUVHEXFZZRQRR-UHFFFAOYSA-N
    • MDL: MFCD24472687
    • Inchi: 1S/C10H13NO3/c1-10(2,3)14-9(13)11-7-5-4-6-8(11)12/h4-7H,1-3H3
    • InChI Key: RKUVHEXFZZRQRR-UHFFFAOYSA-N
    • SMILES: C1(=O)N(C(OC(C)(C)C)=O)C=CC=C1

Computed Properties

  • Exact Mass: 195.08954328Da
  • Monoisotopic Mass: 195.08954328Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 46.6Ų

tert-butyl 2-oxo-1,2-dihydropyridine-1-carboxylate Pricemore >>

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